Cas no 78273-25-3 (5-aminopyridine-2-carboxylic acid hydrochloride)

• Product Name: 5-aminopyridine-2-carboxylic acid hydrochloride
• CAS No: 78273-25-3
• MF: C₆H₇ClN₂O₂
• MW: 174.584980249405
• MDL: MFCD04114190
• CID: 552653
• PubChem ID: 44607623
• Update Time: 2025-06-11

5-aminopyridine-2-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-Aminopicolinic acid hydrochloride
• 2-Pyridinecarboxylicacid, 5-amino-, hydrochloride (1:1)
• 5-AMINO-PYRIDINE-2-CARBOXYLIC ACID HCL
• 5-Amino-pyridine-2-carboxylic acid hydrochloride
• 5-aminopyridine-2-carboxylic acid,hydrochloride
• 5-amino-2-pyridinecarboxylic acid hydrochloride
• 5-aminopyridine-2-carboxylic acid hydrochloride
• MFCD04114190
• FT-0716272
• 5-aminopyridine-2-carboxylic acid;hydrochloride
• SCHEMBL21485420
• 2-Carboxymethylmorpholine-4-carboxylicacidtert-butylester
• 5-Aminopicolinicacidhydrochloride
• 5-aminopyridine-2-carboxylic acid, HCl
• 6-Carboxy-pyridin-3-yl-amine hydrochloride
• CS-0210626
• 5-Aminopyridine-2-carboxylic acid--hydrogen chloride (1/1)
• DTXSID80659656
• AKOS016013149
• BS-24457
• A839384
• EN300-114806
• Z1649677869
• 2-Pyridinecarboxylicacid,5-amino-,hydrochloride(1:1)
• 78273-25-3
• DB-075445

• MDL： MFCD04114190
• Inchi： 1S/C6H6N2O2.ClH/c7-4-1-2-5(6(9)10)8-3-4;/h1-3H,7H2,(H,9,10);1H
• InChI Key： QTFKQVVVLWEWSQ-UHFFFAOYSA-N
• SMILES： Cl.OC(C1C=CC(=CN=1)N)=O

Computed Properties

• Exact Mass: 174.02000
• Monoisotopic Mass: 174.02
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 138
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76.2A^2

Experimental Properties

• Boiling Point: 423.9°C at 760 mmHg
• Flash Point: 210.2°C
• PSA: 76.21000
• LogP: 1.74520

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 5-aminopyridine-2-carboxylic acid hydrochloride

Introduction to 5-Aminopyridine-2-Carboxylic Acid Hydrochloride (CAS No. 78273-25-3)

5-Aminopyridine-2-carboxylic acid hydrochloride (CAS No. 78273-25-3) is a versatile compound with significant applications in the fields of medicinal chemistry, pharmaceuticals, and materials science. This compound, also known as 2-pyridinecarboxylic acid, 5-amino-, hydrochloride, is a derivative of pyridine and is characterized by its unique chemical structure and properties. The compound has gained considerable attention due to its potential in the development of novel drugs and materials.

The molecular formula of 5-aminopyridine-2-carboxylic acid hydrochloride is C₆H₆N₂O₂·HCl, and its molecular weight is approximately 179.6 g/mol. The compound exists as a white crystalline solid and is highly soluble in water, making it suitable for various aqueous-based reactions and formulations. Its solubility and stability under different conditions have been extensively studied, contributing to its widespread use in both research and industrial settings.

In the realm of medicinal chemistry, 5-aminopyridine-2-carboxylic acid hydrochloride has shown promise as a building block for the synthesis of bioactive molecules. Recent studies have explored its potential as an intermediate in the development of antiviral agents, anti-inflammatory drugs, and other therapeutic compounds. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported the synthesis of a series of derivatives from 5-aminopyridine-2-carboxylic acid hydrochloride, which exhibited potent antiviral activity against several RNA viruses, including influenza and coronaviruses.

The unique electronic properties of pyridine derivatives make them valuable in the design of novel materials. 5-Aminopyridine-2-carboxylic acid hydrochloride has been utilized in the synthesis of metal-organic frameworks (MOFs) and other porous materials with applications in gas storage, catalysis, and drug delivery systems. A notable example is the use of this compound in the preparation of MOFs with high surface areas and tunable pore sizes, which can be tailored for specific applications such as carbon capture and drug encapsulation.

In addition to its medicinal and material science applications, 5-aminopyridine-2-carboxylic acid hydrochloride has been studied for its potential as a ligand in coordination chemistry. The compound can form stable complexes with various metal ions, leading to the development of new catalysts and coordination polymers. These complexes have shown enhanced catalytic activity in reactions such as hydrogenation and oxidation, making them valuable for industrial processes.

The safety profile of 5-aminopyridine-2-carboxylic acid hydrochloride has also been evaluated in several studies. While it is generally considered safe for laboratory use when proper handling protocols are followed, it is important to note that like many chemical compounds, it should be handled with care to avoid inhalation or skin contact. Safety data sheets (SDS) provide detailed information on handling, storage, and disposal procedures to ensure safe usage.

In conclusion, 5-aminopyridine-2-carboxylic acid hydrochloride (CAS No. 78273-25-3) is a multifaceted compound with a wide range of applications in medicinal chemistry, materials science, and coordination chemistry. Its unique chemical properties and versatile reactivity make it an essential component in the development of novel drugs, materials, and catalysts. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in modern scientific research.